1-Butanamine, 4-[(phenylmethyl)thio]-

• CAS No.: 100056-21-1
• Molecular Formula: C11H17NS
• Molecular Weight: 195.33 g/mol
• IUPAC Name: 4-benzylsulfanylbutan-1-amine
• InChI: InChI=1S/C11H17NS/c12-8-4-5-9-13-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10,12H2
• InChI Key: QFNDLPZXVNWPQF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSCCCCN

Description

1-Butanamine, 4-[(phenylmethyl)thio]- is a primary aliphatic amine derivative with a butanamine backbone and a phenylmethylthio (-S-CH₂C₆H₅) substituent at the 4-position. This structure confers unique physicochemical properties, such as increased lipophilicity due to the aromatic thioether group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Sulfur-Containing Amines

• Morpholine Derivatives (): Compounds like Morpholine, 2-[(S)-[(2-fluorophenyl)thio]phenylmethyl]-4-(phenylmethyl)- share a thioether moiety. The phenylmethylthio group in 1-butanamine likely enhances lipophilicity similarly, affecting membrane permeability and metabolic stability.

• Cetirizine-Related Compounds (–3):
  Cetirizine derivatives (e.g., 2-[4-[(4-chlorophenyl)phenylmethyl]piperazin-1-yl]acetic acid) feature piperazine rings and chlorophenyl groups. While these lack sulfur, their ethoxyacetic acid substituents increase polarity. In contrast, the thioether in 1-butanamine may improve lipid solubility but reduce aqueous stability compared to oxygen-based ethers .

Amines with Aromatic Substituents

• Tyramine (): Tyramine (4-hydroxyphenethylamine) has a phenolic hydroxyl group, making it highly polar. The phenylmethylthio group in 1-butanamine replaces this hydroxyl with a sulfur atom, likely increasing lipophilicity (logP ~2.5 estimated) and altering receptor interactions.
• 4-Aminomethyl-1-benzylpyrrolidin-2-one Fumarate (): This compound combines a pyrrolidinone ring with a benzyl group. The cyclic amide structure enhances hydrogen-bonding capacity, whereas 1-butanamine’s linear chain and thioether may favor hydrophobic interactions. Toxicity data for the fumarate salt (oral rat LD₅₀: 2884 mg/kg) suggest moderate toxicity, which could be higher in sulfur-containing analogs due to reactive metabolites .

Research Implications and Gaps

Synthetic Accessibility: The phenylmethylthio group may complicate synthesis due to sulfur’s nucleophilicity, requiring protective strategies akin to those for morpholine derivatives .

Biological Activity: The thioether could modulate receptor binding (e.g., histamine or adrenergic receptors) differently than oxygen or nitrogen analogs, warranting target-specific assays .

Toxicity Profile: Potential hepatotoxicity from sulfur oxidation metabolites necessitates in vitro CYP450 studies .